Cas no 16903-42-7 (Titanium,dichloro[29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (TP-6-132)-)

Titanium,dichloro[29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (TP-6-132)- structure
16903-42-7 structure
Product Name:Titanium,dichloro[29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (TP-6-132)-
CAS No:16903-42-7
MF:C32H16Cl2N8Ti
MW:631.296043395996
CID:121975
PubChem ID:24873558
Update Time:2025-04-18

Titanium,dichloro[29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (TP-6-132)- Chemical and Physical Properties

Names and Identifiers

    • Titanium,dichloro[29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (TP-6-132)-
    • AC1L348Z
    • AC1Q7DOU
    • dichloro(phthalocyaninato)titanium(IV)
    • dichlorotitanyl phthalocyanine
    • sec-butyl orthotitanate
    • Titan(III)-fluorid
    • titanium monophosphide
    • Titanium phosphide
    • Titanium phosphide (TiP)
    • titanium sec-butoxide
    • titanium tetra(sec-butoxide)
    • titanium tetra-s-butoxide
    • titanium trifluoride
    • titanium(IV)
    • titanium(IV) chloride phthalocyaninate
    • titanium(IV) tetrabromide
    • titanium(IV) tetrafluoride
    • Titanium(IV) phthalocyanine dichloride Dye content 95 %
    • dichlorotitanium;2,11,20,29,37,39-hexaza-38,40-diazanidanonacyclo[28.6.1.13,10.112,19.121,28.04,9.013,18.022,27.031,36]tetraconta-1,3,5,7,9,11,13,15,17,19(39),20,22,24,26,28,30(37),31,33,35-nonadecaene
    • Titanium(iv)phthalocyanine dichloride
    • 16903-42-7
    • Titanium(IV) phthalocyanine dichloride
    • Titanium(IV) phthalocyanine dichloride, Dye content 95 %
    • MDL: MFCD01863679
    • Inchi: 1S/C32H16N8.2ClH.Ti/c1-2-10-18-17(9-1)25-33-26(18)38-28-21-13-5-6-14-22(21)30(35-28)40-32-24-16-8-7-15-23(24)31(36-32)39-29-20-12-4-3-11-19(20)27(34-29)37-25;;;/h1-16H;2*1H;/q-2;;;+2/p-2
    • InChI Key: UZSWDSNUYFMFRO-UHFFFAOYSA-L
    • SMILES: [Ti](Cl)Cl.[N-]1C2C3C=CC=CC=3C1=NC1C3C=CC=CC=3C(N=1)=NC1=C3C=CC=CC3=C(N=C3C4C=CC=CC=4C(=N3)N=2)[N-]1 |c:12,47,t:24,35|

Computed Properties

  • Exact Mass: 628.04048
  • Monoisotopic Mass: 630.035439g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 6
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 43
  • Rotatable Bond Count: 0
  • Complexity: 811
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: -2
  • Tautomer Count: 1001
  • XLogP3: nothing
  • Topological Polar Surface Area: 76.2Ų

Experimental Properties

  • Color/Form: solid
  • Melting Point: >300 °C (lit.)
  • PSA: 87.2
  • Solubility: Not determined

Titanium,dichloro[29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (TP-6-132)- Security Information

  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3

Titanium,dichloro[29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (TP-6-132)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
511749-5G
Titanium,dichloro[29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (TP-6-132)-
16903-42-7 Dye content 95%
5G
¥1267.61 2022-02-24

Titanium,dichloro[29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-, (TP-6-132)- Related Literature

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